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Compound of Interest

Compound Name: 4-Octanone

Cat. No.: B1346966

Essential Safety and Handling Guide for 4-
Octanone

This guide provides immediate safety, handling, and disposal information for laboratory
professionals working with 4-Octanone. Adherence to these procedures is critical for ensuring
a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 4-Octanone, a flammable liquid and vapor, proper personal protective
equipment is mandatory to minimize exposure and ensure safety.[1][2][3]
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[1] A face shield may be
required where a splash

hazard exists.[4]

Protects against splashes and
vapors that can cause eye

irritation.[1]

Hand Protection

Chemical impermeable gloves.
[1] Nitrile gloves offer short-
term protection against a
range of chemicals.[4] Always

inspect gloves before use.

Prevents skin contact with the

chemical.[1]

Body Protection

Flame-retardant and
impervious clothing.[1] A lab
coat should be worn and
buttoned.[4] Long pants and

closed-toe shoes are required.

[4]

Protects skin from potential
splashes and contact. Flame-
retardant material is crucial
due to the flammable nature of

4-Octanone.

Respiratory Protection

Use only in a well-ventilated
area.[1] If exposure limits are
exceeded or irritation is
experienced, a full-face

respirator is necessary.[1]

Avoid breathing mist, gas, or

vapors.[1]

Chemical Properties and Hazards

Understanding the physical and chemical properties of 4-Octanone is essential for safe

handling.
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Property Value

CAS Number 589-63-9[1][2][5]

Molecular Formula C8H160[1][6]

Molecular Weight 128.21 g/mol [6]

Appearance Colorless to light yellow clear liquid[2]
Boiling Point 166°C[7]

Flash Point 54°C

Density 0.82 g/cm?3[7]

Hazard Classification: Flammable liquid and vapor (Category 3).[1]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposing of 4-Octanone is critical to laboratory safety.
1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking in the
storage area.[1][2]

e Ground and bond the container and receiving equipment to prevent static discharge.[1][2]
o Store separately from incompatible materials and foodstuff containers.[1]

2. Handling and Use:

e Handle only in a well-ventilated area, preferably in a chemical fume hood.[1]

o Wear all prescribed personal protective equipment (see PPE table).[1][2]
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e Use non-sparking tools and explosion-proof equipment.[1][2]
e Avoid contact with skin and eyes.[1]

o Take precautionary measures against static discharge.[2][3]
3. Accidental Spills:

» Remove all sources of ignition immediately.[1]

o Evacuate personnel to a safe area.[1]

e Ensure adequate ventilation.[1]

o Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[1]
» Contain the spill and collect it with a suitable absorbent material.
o Dispose of the collected material in a suitable, closed container.[1]
4. Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][3]

o Do not mix with other waste.

o Contaminated packaging should be handled as the product itself. Containers can be triple-
rinsed and offered for recycling or reconditioning.[1]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.tcichemicals.com/CA/en/p/O0218
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.tcichemicals.com/CA/en/p/O0218
https://www.tcichemicals.com/OP/en/p/O0218
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.tcichemicals.com/CA/en/p/O0218
https://www.tcichemicals.com/OP/en/p/O0218
https://www.chemicalbook.com/msds/4-OCTANONE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Situation

Action

Skin Contact

Remove contaminated clothing immediately.[1]
Wash off with soap and plenty of water.[1]
Consult a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

Ingestion ) ) ) )
immediately.[1] Never give anything by mouth to
an unconscious person.[1]

) Move the person to fresh air. If breathing is

Inhalation - .
difficult, give oxygen. Consult a doctor.

Use dry chemical, carbon dioxide, or alcohol-

Ei resistant foam to extinguish.[1] Wear self-

ire

contained breathing apparatus for firefighting if

necessary.[1]

Workflow for Handling 4-Octanone
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Caption: A logical workflow for the safe handling and disposal of 4-Octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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